Cas no 71980-98-8 (Pseudomonic Acid C)

Pseudomonic Acid C structure

Product Name:Pseudomonic Acid C

CAS No:71980-98-8

Molecular Formula:C₂₆H₄₄O₈

Molecular Weight:484.62276

CID:1061349

Pseudomonic Acid C Properties

Names and Identifiers

- Pseudomonic Acid C
- 9-[(E)-4-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[(E,4R,5S)-5-hydroxy-4-methylhex-2-enyl]oxan-2-yl]-3-methylbut-2-enoyl]oxynonanoic acid
- [2S-[2a(E),3b,4b,5a(2E,4S*,5R*)]]-9-[[3-Methyl-1-oxo-4-[tetrahydro-3,4-dihydroxy-5-(5-hydroxy-4-methyl-2-hexenyl)-2H-pyran-2-yl]-2-butenyl]oxy]nonanoic Acid

Experimental Properties

LogP: 3.38130
PSA: 133.52000
Refractive Index: 1.516
Boiling Point: 656.193°C at 760 mmHg
Flash Point: 210.281°C
Specific Rotation: D25 +7.64° (c = 0.78 in chloroform)
Density: 1.125

Pseudomonic Acid C Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FDV0-10mg	9-[[(2E)-4-[[(2S,3R,4R,5S)-3α,4α-Dihydroxy-5β-[(2E,4S,5S)-5-hydroxy-4-methyl-2-hexenyl]tetrahydro-2H-pyran]-2β-yl]-3-methyl-2-butenoyl]oxy]nonanoic acid	71980-98-8	98%	10mg	$540.00	2024-04-21
A2B Chem LLC	AH17004-10mg	9-[[(2E)-4-[[(2S,3R,4R,5S)-3α,4α-Dihydroxy-5β-[(2E,4S,5S)-5-hydroxy-4-methyl-2-hexenyl]tetrahydro-2H-pyran]-2β-yl]-3-methyl-2-butenoyl]oxy]nonanoic acid	71980-98-8	98%	10mg	$475.00	2024-04-19
TRC	P839530-10mg	Pseudomonic Acid C	71980-98-8		10mg	$ 289.00	2023-09-06
AN HUI ZE SHENG Technology Co., Ltd.	P839530-10mg	9-(((e)-4-((2s,3r,4r,5s)-3,4-dihydroxy-5-((4r,5s,e)-5-hydroxy-4-methylhex-2-en-1-yl)tetrahydro-2h-pyran-2-yl)-3-methylbut-2-enoyl)oxy)nonanoicacid	71980-98-8		10mg	￥2100.00	2023-09-15
SHENG KE LU SI SHENG WU JI SHU	sc-476426-10 mg	Pseudomonic Acid C,	71980-98-8		10mg	￥3,234.00	2023-07-10

Pseudomonic Acid C Suppliers

SHEN ZHEN ZHEN QIANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:71980-98-8)

MR./MRS.:YAN JING LI

Phone:13670046396

Email:sales@chem-strong.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:71980-98-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Pseudomonic Acid C Related Literature

1. Mixing and matching genes of marine and terrestrial origin in the biosynthesis of the mupirocin antibiotics

Luoyi Wang,Zhongshu Song,Paul R. Race,James Spencer,Thomas J. Simpson,Matthew P. Crump,Christine L. Willis Chem. Sci. 2020 11 5221
2. The chemistry of pseudomonic acid. Part 5. Structure and chemistry of pseudomonic acid C. X-Ray crystal structure of ethyl monate C

J. Peter Clayton,Peter J. O'Hanlon,Norman H. Rogers,Trevor J. King J. Chem. Soc. Perkin Trans. 1 1982 2827
3. Unusual stereochemistry in the copper-catalysed ring opening of a carbohydrate oxirane with vinylmagnesium bromide

Carol Brockway,Philip Kocienski,Chandra Pant J. Chem. Soc. Perkin Trans. 1 1984 875
4. Unusual stereochemistry in the copper-catalysed ring opening of a carbohydrate oxirane with vinylmagnesium bromide

Carol Brockway,Philip Kocienski,Chandra Pant J. Chem. Soc. Perkin Trans. 1 1984 875
5. A versatile approach to the total synthesis of the pseudomonic acids

Catherine Mckay,Thomas J. Simpson,Christine L. Willis,Andrew K. Forrest,Peter J. O’Hanlon pseudomonic acids. Catherine Mckay Thomas J. Simpson Christine L. Willis Andrew K. Forrest Peter J. O’Hanlon Chem. Commun. 2000 1109
6. Olefinic microbial metabolites, excluding macrocyclic compounds

R. C. F. Jones Nat. Prod. Rep. 1985 2 401
7. Biosynthesis of polyketides by trans-AT polyketide synthases

Eric J. N. Helfrich,J?rn Piel Nat. Prod. Rep. 2016 33 231
8. Index pages

Nat. Prod. Rep. 1985 2 I1
9. Dithiolopyrrolones: biosynthesis, synthesis, and activity of a unique class of disulfide-containing antibiotics

Bo Li,Walter J. Wever,Christopher T. Walsh,Albert A. Bowers Nat. Prod. Rep. 2014 31 905
10. Hot off the Press

Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2020 37 1038

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